Cas no 14459-29-1 (Hematoporphyrin)

Hematoporphyrin Properties

Names and Identifiers

• 21H,23H-Porphine-2,18-dipropanoicacid, 7,12-bis(1-hydroxyethyl)-3,8,13,17-tetramethyl-
• HAEMATOPORPHYRIN(RG)
• HematoporphyrineBase
• Photodyn
• 1,3,5,8-Tetramethyl-2,4-bis(α-hydroxyethyl)porphine-6,7-dipropionic acid
• 7,12-Bis(1-hydroxyethyl)-3,8,13,17-tetramethyl-2,18-porphinedipropionic acid
• NSC-59265
• A-259H10.2
• HAEMATOPORPHYRIN
• HEMATOPORPHYRINE
• HEMATOPORPHYRIN
• hematoporphyrinix
• 2,18-Porphinedipropionic acid, 7,12-bis(1-hydroxyethyl)-3,8,13,17-tetramethyl-
• Photodyn and 8,13-Bis(1-hydroxyethyl)-3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropionic acid
• 1,3,5,8-Tetramethyl-2,4-bis(alpha-hydroxyethyl)prophine-6,7-dipropionic acid
• KBio2_004252
• HEMATOPORPHYRIN [WHO-DD]
• HY-B0754
• 1,3,5,8-tetramethyl-2,4-bis(alpha-hydroxyethyl)prophine-6,7-dipropionate
• 3-[18-(2-carboxyethyl)-8,13-bis(1-hydroxyethyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoic acid
• KBioGR_002346
• 7,12-bis(1-hydroxyethyl)-3,8,13,17-tetramethylporphyrin-2,18-dipropanoic acid
• CCG-214649
• 21H,18-dipropanoic acid, 7,12-bis(1-hydroxyethyl)-3,8,13,17-tetramethyl-
• Spectrum2_000436
• 1,3,5,8-Tetramethyl-2,4-bis( -hydroxyethyl)porphine-6,7-dipropionate
• 2, 7,12-bis(1-hydroxyethyl)-3,8,13,17-tetramethyl-
• UJKPHYRXOLRVJJ-AMPAVEGJSA-N
• WLN: T D5 I5 N5-16-5 A D- I- N- AM D-N I-M N-NJ EYQ F J K2VQ O2VQ TYQ U
• Photosan 3
• 3-[(1Z,4Z,9Z,15Z)-18-(2-carboxyethyl)-8,13-bis(1-hydroxyethyl)-3,7,12,17-tetramethyl-21,23-dihydroporphyrin-2-yl]propanoic acid
• 14459-29-1
• UNII-HBT6M5H379
• SPBio_000452
• 1,3,5,8-Tetramethyl-2,4-bis(a-hydroxyethyl)porphine-6,7-dipropionic acid
• Hematoporphyrin IX
• HBT6M5H379
• NSC-267084
• Hematoporphyrin Base CAS 14459-29-1
• NCGC00185009-01
• Spectrum4_001942
• 3,3'-[7,12-Bis(1-hydroxyethyl)-3,8,13,17-tetramethylporphyrin-2,18-diyl]dipropanoic acid
• HpIX
• BSPBio_002820
• 7,12-Bis(1-hydroxyethyl)-2,8,13,17-tetramethyl-21H,23H-porphin-2,18-dipropionsaeure
• SR-05000002762-1
• BRD-A44995766-300-03-0
• MFCD00005077
• 1,5,8-Tetramethyl-2,4-bis(.alpha.-hydroxyethyl)prophine-6,7-dipropionic acid
• BRD-A44995766-001-02-6
• 7,12-Bis(1-hydroxyethyl)-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoic acid
• Spectrum_001204
• CHEMBL403729
• NSC59265
• 1,3,5,8-Tetramethyl-2,4-bis( -hydroxyethyl)porphine-6,7-dipropionic acid
• NSC267084
• KBioSS_001684
• HAEMAPORPHYRIN
• HEMATOPORPHYRIN [MI]
• 1,3,5,8-Tetramethyl-2,4-bis(a-hydroxyethyl)porphine-6,7-dipropionate
• NSC 59265
• 136752-88-0
• Haematoporphyrin
• NCGC00185009-02
• J-007971
• KBio3_002040
• Hamatoporphyrin
• Spectrum3_001110
• HP
• SDCCGMLS-0066934.P001
• HEMOPORFIN [WHO-DD]
• HP (VAN)
• EINECS 238-450-7
• GATIRTLNRJTHMO-AMPAVEGJSA-N
• SCHEMBL15670
• 2,18-Porphinedipropionic acid, 7,12-bis(1-hydroxyethyl)-3,8,13,17-tetramethyl- (VAN)
• KBio2_001684
• CHEBI:36162
• 21H,23H-PORPHINE-2,18-DIPROPANOIC ACID, 7(OR 12)-(1-HYDROXYETHYL)-12(OR 7)-(1-METHOXYETHYL)-3,8,13,17-TETRAMETHYL-
• Hematoporphyrin_I
• 7,12-Bis(1-hydroxyethyl)-3,8,13,17-tetramethyl-2,18-porphinedipropionate
• SCHEMBL1649168
• SR-05000002762
• DA-74081
• 1,3,5,8-Tetramethyl-2,4-bis(.alpha.-hydroxyethyl)prophine-6,7-dipropionic acid
• PD148961
• DTXSID00864508
• Hemoporfin
• Hematoporphyrin I
• Hematoporphyrins
• AS-78345
• Spectrum5_000763
• NSC 267084
• 21H,23H-Porphine-2,18-dipropanoic acid, 7,12-bis(1-hydroxyethyl)-3,8,13,17-tetramethyl-
• KBio2_006820
• 2,4-Bis(1-hydroxyethyl)-1,3,5,8-tetramethyl-5,7-porphindipropionsaeure
• BRN 0078957
• SCHEMBL15669
• CHEMBL317840
• +Expand

• MDL： MFCD00005077
• InChIKey： UJKPHYRXOLRVJJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C34H38N4O6/c1-15-21(7-9-31(41)42)27-14-28-22(8-10-32(43)44)16(2)24(36-28)12-29-34(20(6)40)18(4)26(38-29)13-30-33(19(5)39)17(3)25(37-30)11-23(15)35-27/h11-14,19-20,36-37,39-40H,7-10H2,1-6H3,(H,41,42)(H,43,44)
• SMILES： O=C(O)CCC1=C2/C=C3C(CCC(O)=O)=C(C)C(/C=C(N/4)/C(C)=C(C(O)C)C4=C\C5=N/C(C(C(O)C)=C5C)=C\C(N2)=C1C)=N/3

Computed Properties

• Exact Mass: 598.27900
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 8
• Monoisotopic Mass: 598.279135
• Heavy Atom Count: 44
• Complexity: 1020
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 172

Experimental Properties

• LogP: 2.64570
• PSA: 171.36000
• Merck: 13,4653
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 649.58°C (rough estimate)
• Melting Point: 172.5°C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 667.3±34.3 °C
• Solubility: 生物体外In Vitro:DMSO溶解度150 mg/mL(250.55 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
• Color/Form: Dark red crystal
• Solubility: Insoluble in water, soluble in ethanol, slightly soluble in ether \ chloroform, but soluble in acidic or alkaline solutions
• Density: 1.328